Cas no 860788-06-3 ((Z)-N-[1-(4-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethylidene]hydroxylamine)

• Product Name: (Z)-N-[1-(4-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethylidene]hydroxylamine
• CAS No: 860788-06-3
• MF: C₁₁H₁₁ClN₄OS
• MW: 282.749239206314
• CID: 5271026
• Update Time: 2025-10-28

(Z)-N-[1-(4-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (Z)-N-[1-(4-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethylidene]hydroxylamine
• Ethanone, 1-(4-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-, oxime

• Inchi： 1S/C11H11ClN4OS/c1-16-7-13-14-11(16)18-6-10(15-17)8-2-4-9(12)5-3-8/h2-5,7,17H,6H2,1H3
• InChI Key： IMPAGAWSTRALIZ-UHFFFAOYSA-N
• SMILES： C(=NO)(C1=CC=C(Cl)C=C1)CSC1N(C)C=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (Z)-N-[1-(4-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethylidene]hydroxylamine

Introduction to (Z)-N-[1-(4-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethylidene]hydroxylamine and Its Significance in Modern Chemical Biology

Compound with the CAS number 860788-06-3 and the product name (Z)-N-[1-(4-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethylidene]hydroxylamine represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure and functional groups, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple heterocyclic rings and sulfanyl groups makes it a versatile scaffold for designing novel bioactive molecules.

The molecular structure of this compound can be broken down into several key components that contribute to its unique properties. The core structure includes a phenyl ring substituted with a chloro group, which is known to enhance lipophilicity and improve membrane permeability. This feature is particularly important in drug design, as it allows the compound to cross biological membranes more efficiently. Additionally, the presence of a hydroxylamine group at the end of the molecule introduces a polar region that can interact with biological targets through hydrogen bonding.

The ethylidene bridge connecting the phenyl ring and the sulfanyl group adds another layer of complexity to the molecule. This bridge not only influences the conformation of the compound but also provides a site for further functionalization. The sulfanyl group, derived from 4-methyl-4H-1,2,4-triazole, introduces a nitrogen-rich environment that can interact with various biological receptors. This nitrogen-rich moiety is particularly interesting because it mimics natural biomolecules such as amino acids and nucleobases, making it a promising candidate for developing enzyme inhibitors or receptor modulators.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are known for their ability to mimic natural structures and exhibit high binding affinity to biological targets. In particular, triazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a 4-methyl-4H-1,2,4-triazol-3-yl sulfanyl group in this compound not only enhances its structural complexity but also endows it with potential therapeutic benefits.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the chloro group on the phenyl ring is typically achieved through electrophilic aromatic substitution reactions. Subsequent functionalization of the ethylidene bridge involves cross-coupling reactions, which are critical for establishing the desired connectivity between the various functional groups. The final step involves the addition of the hydroxylamine group, which can be achieved through nucleophilic addition reactions.

In terms of applications, (Z)-N-[1-(4-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethylidene]hydroxylamine has shown promise in several areas of research. One notable application is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. The ability of this compound to interact with kinase active sites has been demonstrated through computational studies and preliminary experimental investigations.

Another area where this compound has potential is in antiviral research. Viruses rely on host cell machinery for replication, and inhibitors that target viral enzymes or receptors can effectively prevent viral propagation. The structural features of this compound make it a suitable candidate for designing antiviral agents that can disrupt viral life cycles without harming host cells.

The role of computational chemistry in understanding the behavior of complex molecules like (Z)-N-[1-(4-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethylidene]hydroxylamine cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. These predictions are essential for guiding experimental efforts and optimizing drug candidates before they enter clinical trials.

The future prospects for this compound are promising. Ongoing research aims to explore its potential as a lead molecule for drug development. By modifying specific functional groups or introducing new ones, researchers hope to enhance its potency and selectivity against target proteins. Additionally, studies are being conducted to understand how this compound behaves in vivo, which will provide valuable insights into its pharmacokinetic properties.

In conclusion, (Z)-N-[1-(4-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethylidene]hydroxylamine is a remarkable molecule with significant potential in chemical biology and pharmaceutical research. Its complex structure and diverse functional groups make it a versatile scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an important role in developing next-generation therapeutics.